molecular formula C10H11NO2 B8590724 Formamide, N-(2-acetylphenyl)-N-methyl- CAS No. 59019-35-1

Formamide, N-(2-acetylphenyl)-N-methyl-

Cat. No. B8590724
CAS RN: 59019-35-1
M. Wt: 177.20 g/mol
InChI Key: GXHAWMSZNTWXKA-UHFFFAOYSA-N
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Patent
US04997840

Procedure details

A solution of sulphuryl chloride (119 ml) in dichloromethane (168 ml) was added dropwise to the o solution of 2'-acetyl-N-methylformanilide at 0° under a nitrogen atmosphere. The mixture was stirred for 2 hours at 0° and then cold (5°) water (488 ml) was added dropwise over a period of 1 hour. The dichloromethane layer was separated and dried over magnesium sulphate to give a solution of 2'-(2-chloroacetyl)-N-methylformanilide.
Quantity
119 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
168 mL
Type
solvent
Reaction Step One
Name
Quantity
488 mL
Type
reactant
Reaction Step Two

Identifiers

REACTION_CXSMILES
S(Cl)([Cl:4])(=O)=O.[C:6]([C:9]1[CH:18]=[CH:17][CH:16]=[CH:15][C:10]=1[N:11]([CH3:14])[CH:12]=[O:13])(=[O:8])[CH3:7].O>ClCCl>[Cl:4][CH2:7][C:6]([C:9]1[CH:18]=[CH:17][CH:16]=[CH:15][C:10]=1[N:11]([CH3:14])[CH:12]=[O:13])=[O:8]

Inputs

Step One
Name
Quantity
119 mL
Type
reactant
Smiles
S(=O)(=O)(Cl)Cl
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C)(=O)C1=C(N(C=O)C)C=CC=C1
Name
Quantity
168 mL
Type
solvent
Smiles
ClCCl
Step Two
Name
Quantity
488 mL
Type
reactant
Smiles
O

Conditions

Stirring
Type
CUSTOM
Details
The mixture was stirred for 2 hours at 0°
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The dichloromethane layer was separated
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over magnesium sulphate

Outcomes

Product
Details
Reaction Time
2 h
Name
Type
product
Smiles
ClCC(=O)C1=C(N(C=O)C)C=CC=C1

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.